Cas no 2138113-63-8 (3-(3-methoxyphenyl)-2,5-dimethylaniline)

• Product Name: 3-(3-methoxyphenyl)-2,5-dimethylaniline
• CAS No: 2138113-63-8
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 5965164
• PubChem ID: 165896967
• Update Time: 2025-05-20

3-(3-methoxyphenyl)-2,5-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyphenyl)-2,5-dimethylaniline
• EN300-1142016
• 2138113-63-8

• Inchi： 1S/C15H17NO/c1-10-7-14(11(2)15(16)8-10)12-5-4-6-13(9-12)17-3/h4-9H,16H2,1-3H3
• InChI Key： VCBIJPJKBZVQCE-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1C=C(C)C=C(C=1C)N

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(3-methoxyphenyl)-2,5-dimethylaniline

Professional Introduction to 3-(3-methoxyphenyl)-2,5-dimethylaniline (CAS No. 2138113-63-8)

3-(3-methoxyphenyl)-2,5-dimethylaniline is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service Number (CAS No.) 2138113-63-8, exhibits unique structural and chemical properties that make it a promising candidate for various applications in drug discovery and development. The presence of both methoxy and dimethyl substituents in its aromatic ring system imparts distinct reactivity and interaction potential with biological targets, positioning it as a compound of considerable interest for researchers.

The structural framework of 3-(3-methoxyphenyl)-2,5-dimethylaniline consists of a benzene ring substituted at the 3-position with a methoxy group (-OCH₃) and at the 2- and 5-positions with methyl groups (-CH₃). This particular arrangement of functional groups contributes to its versatility in chemical modifications, allowing for the synthesis of derivatives with tailored biological activities. The methoxy group is known to enhance lipophilicity and metabolic stability, while the methyl groups contribute to steric hindrance and electronic effects that can modulate binding affinity to biological receptors.

In recent years, there has been growing interest in exploring the pharmacological potential of aromatic amines due to their role as key intermediates in the synthesis of various therapeutic agents. 3-(3-methoxyphenyl)-2,5-dimethylaniline has been studied for its potential applications in the development of central nervous system (CNS) drugs, where its structural features may facilitate blood-brain barrier penetration. Additionally, its analogs have shown promise in inhibiting certain enzymes and receptors implicated in neurological disorders such as Alzheimer's disease and Parkinson's disease. The dimethyl substitution at the 2- and 5-positions enhances its solubility in organic solvents, making it more amenable to formulation into drug delivery systems.

The synthesis of 3-(3-methoxyphenyl)-2,5-dimethylaniline typically involves multi-step organic reactions, including nucleophilic aromatic substitution, Friedel-Crafts alkylation, and reduction processes. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely used to characterize the compound's molecular structure and confirm its identity.

One of the most compelling aspects of 3-(3-methoxyphenyl)-2,5-dimethylaniline is its potential as a scaffold for drug design. Researchers have leveraged its structural motifs to develop novel molecules with enhanced pharmacokinetic profiles and reduced side effects. For instance, modifications to the methoxy group have led to derivatives with improved selectivity for specific biological targets, reducing off-target effects. Furthermore, computational modeling studies have suggested that this compound may interact with proteins involved in inflammation and immune modulation, opening avenues for therapeutic intervention in autoimmune diseases.

The pharmacological evaluation of 3-(3-methoxyphenyl)-2,5-dimethylaniline has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit certain kinases associated with cancer cell proliferation, making it a candidate for further investigation in oncology research. Additionally, preliminary animal studies have shown that it may exhibit anxiolytic effects without inducing sedation, suggesting potential use as an anxiolytic agent with a favorable safety profile. These findings underscore the importance of continued research into this compound's therapeutic applications.

The regulatory landscape for pharmaceutical compounds like 3-(3-methoxyphenyl)-2,5-dimethylaniline is stringent but well-defined. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure consistency and quality in production. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require comprehensive toxicological data before approving new drugs based on such compounds. This ensures that any potential therapeutic benefits are balanced against risks to human health.

The future direction of research on 3-(3-methoxyphenyl)-2,5-dimethylaniline appears promising, with several ongoing studies exploring its role in treating diverse diseases. Advances in synthetic chemistry may enable the creation of more sophisticated derivatives with improved efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area.

In conclusion, 3-(3-methoxyphenyl)-2,5-dimethylaniline, identified by CAS No. 2138113-63-8, represents a significant compound in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features make it an attractive scaffold for drug design, while ongoing research continues to uncover new potential uses. As our understanding of biological systems advances, compounds like this are poised to play a crucial role in developing innovative treatments for human diseases.